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Efficacy and Safety Outcomes: Apixaban vs. Warfarin

Risk Ratio (RR) with o
. Statistical . )
Outcome Apixaban vs. L Supporting Meta-Analysis
. Significance
Warfarin (95% CI)

Stroke or Systemic RR 0.77 (0.67 - 0.90) Significant Comparison of Efficacy and
Embolism [1]112] reduction Safety of Apixaban and Warfarin
(2022)
Major Bleeding RR 0.63 (0.58 - 0.68) Significant Comparison of Efficacy and
[1]112] reduction Safety of Apixaban and Warfarin
(2022)
Major Bleeding RR 0.58 (0.52 - 0.65) Significant Effectiveness and Safety of
[3] reduction Apixaban in over 3.9 Million

People (2022)

Intracranial RR 0.48 (0.42 - 0.56) Significant Efficacy and safety of apixaban
Hemorrhage [4] reduction and warfarin in prevention of
ischemic stroke (2022)
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Risk Ratio (RR) with L.
) Statistical ) )
Outcome Apixaban vs. L Supporting Meta-Analysis
. Significance
Warfarin (95% CI)

Gastrointestinal RR 0.66 (0.60 - 0.72) Significant Efficacy and safety of apixaban
Bleeding [4] reduction and warfarin in prevention of
ischemic stroke (2022)

All-Cause Mortality RR 0.80 (0.30 - 2.14) No significant Comparison of Efficacy and

[1]112] difference Safety of Apixaban and Warfarin
(2022)

Methodological Overview of the Cited Meta-Analyses

The robust conclusions above are drawn from studies that adhered to rigorous systematic review standards.

e Systematic Search and Selection: The meta-analyses followed PRISMA (Preferred Reporting
Items for Systematic Reviews and Meta-Analyses) guidelines [1] [5] [6]. They conducted
comprehensive searches in major databases like PubMed, EMBASE, and Cochrane Library without
language or date restrictions to identify all relevant studies [1].

e Study Design and Population: The analyses included both Randomized Controlled Trials (RCTSs)
and observational studies (prospective and retrospective cohorts) [1] [4]. The focus was on adult
patients with non-valvular atrial fibrillation [1] [2].

e Data Extraction and Quality Assessment: Data were extracted independently by multiple reviewers
to minimize error [1]. The risk of bias in included studies was assessed using standardized tools like
the Cochrane Risk of Bias tool for RCTs and the Newcastle-Ottawa Scale (NOS) for cohort studies
[1] [4].

o Statistical Synthesis: Researchers used random-effects models to calculate pooled Risk Ratios
(RR) with 95% confidence intervals (CI) due to expected heterogeneity among the included real-world
studies [1] [4]. Statistical heterogeneity was quantified using I? statistics [1].

The following diagram illustrates the logical framework and primary outcomes established by these

methodological protocols.
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Research Question:
Apixaban vs. Warfarin in NVAF

Ischemic Stroke Major Bleeding Intracranial Hemorrhage GI Bleeding
No Significant Difference RR 0.58-0.63 RR 0.48 (0.42-0.56) RR 0.66 (0.60-0.72)

\‘\A v //

Conclusion:
Apixaban has superior safety
and similar or better efficacy

Stroke/Systemic Embolism
RR 0.77 (0.67-0.90)

Click to download full resolution via product page

Interpretation and Clinical Context

¢ Overall Benefit-Risk Profile: The consistency across multiple large meta-analyses strongly supports
that apixaban offers a superior benefit-risk profile compared to warfarin for most patients with
non-valvular AF [1] [3] [4]. The significant reduction in major and life-threatening bleeding events (like
intracranial hemorrhage) is a key advantage, without compromising stroke prevention efficacy.
e Considerations for Specific Populations: The benefits of apixaban are also observed in
challenging patient groups:
o Older Adults: A large 2023 network meta-analysis confirmed that in patients aged =75 years,
NOACSs, particularly apixaban, were superior to warfarin for reducing stroke and major bleeding
[6].
o Patients with Cancer: A 2025 meta-analysis concluded that DOACs (as a class) showed lower
rates of stroke and major bleeding compared to warfarin in AF patients with active cancer [5].
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o Patients with End-Stage Renal Disease (ESRD): Evidence, though more limited, suggests
that apixaban is associated with a 39% reduced risk of major bleeding compared to warfarin
in ESRD patients on dialysis, with no increased risk of stroke [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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